Cas no 2138163-08-1 (2-(Oxan-4-yl)quinolin-3-ol)

• Product Name: 2-(Oxan-4-yl)quinolin-3-ol
• CAS No: 2138163-08-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6543689
• PubChem ID: 165744910
• Update Time: 2025-10-29

2-(Oxan-4-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)quinolin-3-ol
• EN300-801025
• 2138163-08-1
• 2-(Oxan-4-yl)quinolin-3-ol

• Inchi： 1S/C14H15NO2/c16-13-9-11-3-1-2-4-12(11)15-14(13)10-5-7-17-8-6-10/h1-4,9-10,16H,5-8H2
• InChI Key： XPDOYJWHTQNBOY-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(=CC3C=CC=CC=3N=2)O)CC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(Oxan-4-yl)quinolin-3-ol

Introduction to 2-(Oxan-4-yl)quinolin-3-ol (CAS No. 2138163-08-1)

2-(Oxan-4-yl)quinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2138163-08-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of an oxygen-containing heterocycle, specifically an oxane ring, linked to the quinoline scaffold, introduces unique chemical and pharmacological properties that make this molecule of considerable interest.

The structural composition of 2-(Oxan-4-yl)quinolin-3-ol (CAS No. 2138163-08-1) consists of a quinoline core substituted at the 3-position with an oxan-4-yl group. This modification imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. Quinoline derivatives have a long history in medicine, with several well-known drugs, including antimalarials and anticancer agents, being derived from this chemical class. The introduction of an oxane moiety into the structure of 2-(Oxan-4-yl)quinolin-3-ol (CAS No. 2138163-08-1) is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological assays.

In recent years, there has been a growing interest in developing novel quinoline-based compounds for therapeutic applications. The structural flexibility of the quinoline scaffold allows for the introduction of diverse functional groups, enabling the design of molecules with tailored biological activities. The compound 2-(Oxan-4-yl)quinolin-3-ol (CAS No. 2138163-08-1) represents a promising candidate in this context, with its unique structural features potentially contributing to its efficacy in targeting specific biological pathways.

One of the most compelling aspects of 2-(Oxan-4-yl)quinolin-3-ol (CAS No. 2138163-08-1) is its potential application in the development of novel therapeutic agents. Preclinical studies have suggested that this compound exhibits inhibitory activity against various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The oxane ring in its structure appears to play a crucial role in modulating these interactions, enhancing both potency and selectivity. This has prompted further investigation into its pharmacological profile and potential clinical applications.

The synthesis of 2-(Oxan-4-yloxy)quinolinine 3-methanol (a derivative closely related to 2-(Oxan 4 yl)quinolin 3 ol) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the oxane ring typically involves cyclization reactions followed by functional group transformations to achieve the desired substitution pattern on the quinoline scaffold. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize yield and purity.

The pharmacokinetic properties of 2-(Oxan 4 yl)quinolin 3 ol are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Preliminary studies indicate that 2-(Oxan 4 yl)quinolin 3 ol exhibits favorable pharmacokinetic characteristics, with reasonable bioavailability and moderate metabolic clearance rates. These findings suggest that it may be suitable for oral administration in clinical settings.

In addition to its pharmaceutical applications, 2-(Oxan 4 yl)quinolin 3 ol (CAS No. 2138163 08 1) has shown promise in other areas of research, including chemical biology and drug discovery. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel probes for biological assays. Researchers are exploring its potential as a scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.

The regulatory landscape for compounds like 2-(Oxan 4 yl)quinolin 3 ol (CAS No. 2138163 08 1) is another critical consideration. Ensuring compliance with international regulatory standards is essential for advancing these compounds from preclinical development to clinical trials and eventual market approval. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are necessary to navigate these complex requirements effectively.

Future directions in the study of 2-(Oxan 4 yl)quinolin 3 ol (CAS No. 2138163 08 1) include further exploration of its mechanism of action, optimization of synthetic routes for scalable production, and investigation into its potential as a lead compound for drug development programs targeting various diseases. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate these efforts by enabling rapid identification and characterization of novel derivatives with enhanced pharmacological properties.

The versatility of the quinoline scaffold underscores its importance as a privileged structure in medicinal chemistry. By incorporating functional groups such as an oxygen-containing heterocycle,oxane ring, into this framework,scientists can generate molecules with diverse biological activities while maintaining structural integrity essential for therapeutic efficacy.*The development*of*novel*compounds like *2(Oxan -4 -yI )quI nOlIn -3 -01* represents an exciting frontier in drug discovery,*offering*hope*for*the*development*of*mew*treatments against challenging diseases.*